Cas no 89506-40-1 (1H-Inden-1-one, 2,3-dihydro-2-(2-oxo-2-phenylethyl)-)

• Product Name: 1H-Inden-1-one, 2,3-dihydro-2-(2-oxo-2-phenylethyl)-
• CAS No: 89506-40-1
• MF: C₁₇H₁₄O₂
• MW: 250.291864871979
• CID: 598414
• PubChem ID: 13128859
• Update Time: 2025-04-19

1H-Inden-1-one, 2,3-dihydro-2-(2-oxo-2-phenylethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Inden-1-one, 2,3-dihydro-2-(2-oxo-2-phenylethyl)-
• 2-phenacyl-2,3-dihydroinden-1-one
• 89506-40-1
• 2-(2-Oxo-2-phenylethyl)-2,3-dihydro-1H-inden-1-one
• DTXSID00520399

• Inchi： 1S/C17H14O2/c18-16(12-6-2-1-3-7-12)11-14-10-13-8-4-5-9-15(13)17(14)19/h1-9,14H,10-11H2
• InChI Key： IKYOZNNBJDCJCS-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2CC1CC(C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 250.099379685g/mol
• Monoisotopic Mass: 250.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 34.1Ų